Cas no 18229-77-1 (2-Pentyne,1,1-diethoxy-)

2-Pentyne,1,1-diethoxy- structure
2-Pentyne,1,1-diethoxy- structure
Product Name:2-Pentyne,1,1-diethoxy-
CAS No:18229-77-1
MF:C9H16O2
MW:156.222143173218
CID:122852
PubChem ID:7010453
Update Time:2025-04-18

2-Pentyne,1,1-diethoxy- Chemical and Physical Properties

Names and Identifiers

    • 2-Pentyne,1,1-diethoxy-
    • 1,1-diethoxypent-2-yne
    • 2-PENTYNYL ALDEHYDE DIETHYL ACETAL
    • 1,1-diethoxy-pent-2-yne
    • 2-pentynal-diethyl-acetal
    • 2-Pentyne,1,1-diethoxy
    • DTXSID90426659
    • (R)-azidophenylaceticacid
    • 2-Pentyne, 1,1-diethoxy-
    • 2-Pentynal diethyl acetal
    • 2-PENTYNALDIETHYLACETAL
    • 18229-77-1
    • FT-0613268
    • AKOS006229564
    • DTXCID70377493
    • Inchi: 1S/C9H16O2/c1-4-7-8-9(10-5-2)11-6-3/h9H,4-6H2,1-3H3
    • InChI Key: ZBTHMAVIHNEVLH-UHFFFAOYSA-N
    • SMILES: O(CC)C(C#CCC)OCC

Computed Properties

  • Exact Mass: 156.11500
  • Monoisotopic Mass: 156.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 18.5A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 0,885 g/cm3
  • Boiling Point: 78°C 15mm
  • Flash Point: 58°C
  • Refractive Index: 1.4280
  • PSA: 18.46000
  • LogP: 1.79890

2-Pentyne,1,1-diethoxy- Security Information

  • Hazardous Material transportation number:UN 1993
  • Safety Instruction: S23; S24/25
  • HazardClass:3
  • Safety Term:S23;S24/25
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